Cas no 1185908-11-5 (3-benzyl-1H-pyrazol-5-amine)

• Product Name: 3-benzyl-1H-pyrazol-5-amine
• CAS No: 1185908-11-5
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD16301503
• CID: 3159913
• PubChem ID: 22241660
• Update Time: 2025-04-21

3-benzyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-1H-pyrazol-5-amine
• MFCD16301503
• EN300-1709889
• DA-17884
• FD13118
• AKOS015947723
• 150712-24-6
• MFCD09991902
• AGA71224
• AKOS022185721
• 1H-Pyrazol-3-amine, 5-(phenylmethyl)-
• 1H-Pyrazol-3-amine,5-(phenylmethyl)-
• 828-851-0
• 5-benzyl-2H-pyrazol-3-ylamine
• 5-Benzyl-1H-pyrazol-3-amine
• SCHEMBL956156
• VEPHCDGFBYQNGE-UHFFFAOYSA-N
• Z1251353580
• DS-8485
• CS-0085450
• 1185908-11-5

• MDL： MFCD16301503
• Inchi： 1S/C10H11N3/c11-10-7-9(12-13-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H3,11,12,13)
• InChI Key： VEPHCDGFBYQNGE-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 173.095297364Da
• Monoisotopic Mass: 173.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų